3-Amino-2-(cyclopropylmethyl)phenol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-amino-2-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C10H13NO/c11-9-2-1-3-10(12)8(9)6-7-4-5-7/h1-3,7,12H,4-6,11H2
• InChI Key: URCLHRIZSCFWNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=CC=C2O)N

Description

3-Amino-2-(cyclopropylmethyl)phenol is a substituted phenol derivative featuring an amino group at the 3-position and a cyclopropylmethyl substituent at the 2-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions:

The synthesis of 3-Amino-2-(cyclopropylmethyl)phenol can be achieved through several synthetic routes. One common method involves the nucleophilic aromatic substitution of a suitable precursor, such as 2-(cyclopropylmethyl)phenol, with an amino group. The reaction typically requires the use of a strong base, such as sodium hydride or sodium amide, to facilitate the substitution reaction .

Industrial Production Methods:

Industrial production of 3-Amino-2-(cyclopropylmethyl)phenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Amino-2-(cyclopropylmethyl)phenol can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the amino or phenol group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Strong bases like sodium hydride or sodium amide are typically employed.

Major Products Formed:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted phenol or amino derivatives.

Scientific Research Applications

Chemistry:

3-Amino-2-(cyclopropylmethyl)phenol is used as an intermediate in the synthesis of various organic compounds. It can be employed in the development of new materials, catalysts, and ligands for chemical reactions.

Biology:

In biological research, this compound may be used to study the interactions of phenolic and amino groups with biological molecules. It can serve as a model compound for understanding the behavior of similar structures in biological systems.

Medicine:

The compound has potential applications in medicinal chemistry for the development of new drugs. Its unique structure may be explored for therapeutic properties, such as antimicrobial or anticancer activities.

Industry:

In the industrial sector, 3-Amino-2-(cyclopropylmethyl)phenol can be used in the production of specialty chemicals, dyes, and polymers. Its reactivity makes it a valuable building block for various industrial processes.

Mechanism of Action

The mechanism of action of 3-Amino-2-(cyclopropylmethyl)phenol involves its interaction with molecular targets through its phenolic and amino groups. These functional groups can form hydrogen bonds, coordinate with metal ions, or participate in redox reactions. The compound may interact with enzymes, receptors, or other biomolecules, influencing their activity and function.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 3-Amino-2-(cyclopropylmethyl)phenol and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituent (Position)	Boiling Point (°C)	Solubility (Water)
3-Aminophenol (base compound)	C₆H₇NO	109.13	-NH₂ (3)	164	Soluble in hot water
3-Amino-2-methylphenol	C₇H₉NO	123.15	-NH₂ (3), -CH₃ (2)	Not reported	Moderate solubility
3-Amino-2-(cyclopropylmethyl)phenol*	C₁₀H₁₃NO	163.22 (calculated)	-NH₂ (3), -CH₂C₃H₅ (2)	Not reported	Likely lower solubility due to hydrophobicity

*Note: Properties for 3-Amino-2-(cyclopropylmethyl)phenol are inferred based on structural analogs.

Key Observations :

• The strained cyclopropane ring may enhance reactivity in substitution or oxidation reactions compared to methyl or ethyl substituents .

Inferences :

• The cyclopropylmethyl group may increase bioavailability and toxicity, akin to cyclopropyl-containing pharmaceuticals (e.g., Naltrexone Hydrochloride in ).
• Environmental persistence is a concern, as seen with 3-aminophenol’s aquatic toxicity .